Cas no 1157012-20-8 (1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine)

1-Ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine is a pyrazole-derived amine compound featuring a tetrahydropyran (oxane) substituent. Its molecular structure combines a flexible oxan-4-yl group with a 1-ethylpyrazole core, offering potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's distinct heterocyclic framework may enhance binding affinity in biologically active molecules, while the ethyl and oxane moieties contribute to improved solubility and metabolic stability. Its synthetic versatility allows for further functionalization, making it valuable for medicinal chemistry applications, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound's purity and well-defined structure ensure reproducibility in research and industrial-scale processes.

1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine structure

1157012-20-8 structure

Product Name:1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine

CAS No:1157012-20-8

MF:C₁₀H₁₇N₃O

MW:195.261482000351

CID:5230760

PubChem ID:43608646

Update Time:2026-03-07

1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine
- 1-Ethyl-N-(tetrahydro-2h-pyran-4-yl)-1h-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-ethyl-N-(tetrahydro-2H-pyran-4-yl)-
- Inchi： 1S/C10H17N3O/c1-2-13-8-10(7-11-13)12-9-3-5-14-6-4-9/h7-9,12H,2-6H2,1H3
- InChI Key： UWDHJASJZKERLI-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)NC1C=NN(CC)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 171
XLogP3: 0.9
Topological Polar Surface Area: 39.1

1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine Pricemore >>

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